Cas no 651328-38-0 (Benzenamine, N,4-dimethyl-N-(1-methylpropyl)-)

• Product name: Benzenamine, N,4-dimethyl-N-(1-methylpropyl)-
• CAS No: 651328-38-0
• MF: C₁₂H₁₉N
• MW: 177.28596
• CID: 405607
• PubChem ID: 71376848

Benzenamine, N,4-dimethyl-N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,4-dimethyl-N-(1-methylpropyl)-
• N-butan-2-yl-N,4-dimethylaniline
• DTXSID50799518
• 651328-38-0
• N-(Butan-2-yl)-N,4-dimethylaniline

• Inchi： InChI=1S/C12H19N/c1-5-11(3)13(4)12-8-6-10(2)7-9-12/h6-9,11H,5H2,1-4H3
• InChI Key： BWEQPBRGIBEQMH-UHFFFAOYSA-N
• SMILES： CCC(C)N(C)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24